Cas no 191602-43-4 (3-bromo-4-(propan-2-yloxy)aniline)

• Product Name: 3-bromo-4-(propan-2-yloxy)aniline
• CAS No: 191602-43-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 1039274
• PubChem ID: 18782522
• Update Time: 2025-09-26

3-bromo-4-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-isopropoxyaniline
• 3-bromo-4-isopropoxybenzenamine
• 3-bromo-4-(propan-2-yloxy)aniline
• 3-Bromo-4-isopropoxy-phenylamine
• XZB34999
• ZGDPDQDFOMFHDD-UHFFFAOYSA-N
• EN300-148315
• 3-Bromo-4-(1-methylethoxy)benzenamine
• A1-20511
• DTXSID901288280
• 2-isopropoxy-5-amino-bromobenzene
• 191602-43-4
• G72691
• 3-bromo-4-propan-2-yloxyaniline
• Benzenamine, 3-bromo-4-(1-methylethoxy)-
• SCHEMBL1272998
• 3-Bromo-4isopropoxyaniline
• AMY6619
• AKOS010990175
• CS-0274553
• DB-339203

• MDL： MFCD13193213
• Inchi： 1S/C9H12BrNO/c1-6(2)12-9-4-3-7(11)5-8(9)10/h3-6H,11H2,1-2H3
• InChI Key： ZGDPDQDFOMFHDD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC(C)C)N

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų